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Compound of Interest

Compound Name: 2,5-Diaminobenzamide

Cat. No.: B14656821

Disclaimer: Information regarding the specific chemical 2,5-Diaminobenzamide, including a
dedicated Safety Data Sheet (SDS), is not readily available in public databases. This guide
provides a detailed safety and handling overview for the closely related compound, 2-
Aminobenzamide (CAS No. 88-68-6), also known as Anthranilamide. Researchers and
professionals should interpret this data with caution and use it as a surrogate for preliminary
safety assessments, recognizing that the toxicological and physical properties of 2,5-
Diaminobenzamide may differ.

This technical guide is intended for researchers, scientists, and drug development
professionals, offering a comprehensive overview of the safety, handling, and emergency
protocols for 2-Aminobenzamide.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 2-Aminobenzamide, compiled
from various safety data sheets.

Table 1: Physical and Chemical Properties of 2-Aminobenzamide
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Property Value Reference
CAS Number 88-68-6 [1]
Molecular Formula C7HsN20 [2]
Molecular Weight 136.15 g/mol [3]
Appearance Light brown crystalline powder [4]

Melting Point 108 - 114 °C [2]

Flash Point 198 °C / 388.4 °F [1][5]
Autoignition Temperature 590 °C / 1094 °F [1][5]
Solubility Soluble in water [6]

Vapor Pressure 2.63E-05 mm Hg [4]

Table 2: Toxicological Data for 2-Aminobenzamide

Endpoint Value Species Reference

Acute Inhalation

o > 5.4 mg/L Rat (4 h) [5]
Toxicity (LC50)

Note: Comprehensive acute oral and dermal toxicity data (LD50) is not consistently available
across the reviewed safety data sheets.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Aminobenzamide is classified as follows:

Table 3: GHS Hazard Classification for 2-Aminobenzamide
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Hazard Class Category Hazard Statement

) H318: Causes serious eye
Serious Eye Damage/Eye

o 1/2A damage / H319: Causes
[rritation . S
serious eye Irritation
Skin Irritation 2 H315: Causes skin irritation

Experimental Protocols: First-Aid and Emergency
Procedures

In the context of a safety data sheet, the "experimental protocols"” translate to established
procedures for responding to accidental exposure or release. The following are the
recommended first-aid measures for 2-Aminobenzamide.[1][7]

Eye Contact:

o Immediately rinse eyes cautiously with plenty of water for at least 15 minutes.
e Remove contact lenses, if present and easy to do. Continue rinsing.

e Immediately call a POISON CENTER or doctor/physician.

Skin Contact:

Take off immediately all contaminated clothing.

Wash off immediately with soap and plenty of water.

If skin irritation occurs, get medical advice/attention.

Wash contaminated clothing before reuse.
Inhalation:
» Remove the person from exposure to fresh air and keep them comfortable for breathing.

« If not breathing, give artificial respiration.
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« If you feel unwell, get medical advice/attention.

Ingestion:

e Clean the mouth with water.

e Do NOT induce vomiting unless directed to do so by medical personnel.
o Get medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (COz2), dry chemical, or chemical
foam.[1][5]

o Specific Hazards: Keep product and empty containers away from heat and sources of
ignition.[1][5]

e Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[1][5]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear.[1][5]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to ensure laboratory
safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[1]

Avoid contact with skin and eyes.[1]

Do not breathe dust.[1]

Use only in a well-ventilated area or under a fume hood.
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e Wash hands thoroughly after handling.[8]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

o Store away from strong oxidizing agents.[1]

Visualizing Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of a hazardous
chemical powder like 2-Aminobenzamide.
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Caption: A workflow for the safe handling of hazardous chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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